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Compound of Interest

Compound Name: Cyclopropylbenzene

Cat. No.: B146485

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical properties
of cyclopropylbenzene. The information is compiled from established chemical databases and
key experimental studies, offering a valuable resource for professionals in research,
development, and drug design. All quantitative data is presented in clear, structured tables, and
where available, detailed experimental methodologies are described.

Core Thermochemical Data

The thermochemical properties of cyclopropylbenzene are crucial for understanding its
stability, reactivity, and behavior in various chemical processes. The following tables summarize
the key quantitative data available for this compound.

Enthalpic Properties
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Property Value Phase Reference(s)

Standard Molar

Enthalpy of Formation  150.7 = 1.0 kJ/mol Gas [1112]
(AfH®)
100.2 £ 0.8 kJ/mol Liquid [1]2]

Standard Molar
Enthalpy of -4959.3 + 0.7 kJ/mol Liquid
Combustion (AcH®)

Standard Molar
Enthalpy of 50.2 £ 0.1 kJ/mol Liquid [1]
Vaporization (AvapH®)

Physicochemical Properties

Property Value Reference(s)
Molecular Formula C9H10 [1][3]
Molecular Weight 118.18 g/mol [3]

CAS Registry Number 873-49-4 [1103114]
Boiling Point 173.6 °C at 753 mmHg [41[5]

Density 0.94 g/mL at 25 °C [4115]
Refractive Index 1.533 at 20 °C [5]

Experimental Protocols

The determination of the thermochemical properties of cyclopropylbenzene has been the
subject of several key experimental studies. The methodologies employed in these seminal
works are detailed below.

Determination of Enthalpy of Vaporization by
Vaporization Calorimetry
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As described in the work by Fuchs, Hallman, and Perlman (1982), the enthalpy of vaporization
of cyclopropylbenzene was determined using vaporization calorimetry.[6]

Methodology:

A sample of high-purity cyclopropylbenzene is placed in a calorimeter, a device designed to
measure heat flow. The liquid is then electrically heated at a constant rate to induce
vaporization. The energy input required to vaporize a known mass of the sample is precisely
measured. The enthalpy of vaporization is then calculated from the measured energy input, the
mass of the vaporized sample, and the molar mass of cyclopropylbenzene. Corrections are
applied for any heat loss to the surroundings and for the work done against the atmospheric
pressure.

The general workflow for this experimental determination can be visualized as follows:

Sample Preparation Calorimetric Measurement Data Analysis

High-Purity Introduction into Controlled Electrical Measurement of Calculation of Application of Final AvapH°
Cyclopropylbenzene Vaporization Calorimeter Heating Energy Input & Mass Vaporized AvapH® Corrections Value

Click to download full resolution via product page

Experimental workflow for determining the enthalpy of vaporization.

Determination of Enthalpy of Combustion by Bomb
Calorimetry

The enthalpy of combustion of cyclopropylbenzene was determined by Kozina, Lukina, and
colleagues in 1961 using bomb calorimetry.[1][2]

Methodology:

A precisely weighed sample of liquid cyclopropylbenzene is placed in a crucible within a high-
pressure stainless-steel vessel, known as a "bomb." The bomb is then filled with pure oxygen
at high pressure (typically around 30 atm). The bomb is submerged in a known quantity of
water in an insulated container (the calorimeter). The sample is ignited by passing an electric
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current through a fuse wire. The complete combustion of the organic compound releases heat,
which is absorbed by the bomb and the surrounding water, causing a rise in temperature. This
temperature change is measured with high precision. The heat of combustion is calculated
from the temperature rise, the heat capacity of the calorimeter system (which is determined in
separate calibration experiments), and the mass of the sample.

A diagram illustrating the relationship between key thermochemical parameters is presented

AfH® (gas) AcH°® (liquid)

via Hess's Law
(Combustion Products)

below:

+ AvapH°
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. ThermoDex [thermodex.lib.utexas.edu]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Thermochemical
Properties of Cyclopropylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146485#thermochemical-properties-of-
cyclopropylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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